Cas no 37139-85-8 (Cyclohexanecarboxylicacid, 2-methylpropyl ester)

Cyclohexanecarboxylicacid, 2-methylpropyl ester structure
37139-85-8 structure
Product Name:Cyclohexanecarboxylicacid, 2-methylpropyl ester
CAS No:37139-85-8
MF:C11H20O2
MW:184.275303840637
CID:310955
PubChem ID:558234
Update Time:2025-04-19

Cyclohexanecarboxylicacid, 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylicacid, 2-methylpropyl ester
    • 2-methylpropyl cyclohexanecarboxylate
    • AI3-33529
    • Isobutyl cyclohexanecarboxylate
    • 37139-85-8
    • SCHEMBL2239097
    • cyclohexanecarboxylic acid isobutyl ester
    • NS00056734
    • EINECS 253-362-9
    • HTOQALXUSKONGW-UHFFFAOYSA-N
    • Isobutyl cyclohexanecarboxylate #
    • Cyclohexanecarboxylic acid, 2-methylpropyl ester
    • DTXSID50958340
    • Inchi: 1S/C11H20O2/c1-9(2)8-13-11(12)10-6-4-3-5-7-10/h9-10H,3-8H2,1-2H3
    • InChI Key: HTOQALXUSKONGW-UHFFFAOYSA-N
    • SMILES: O(CC(C)C)C(C1CCCCC1)=O

Computed Properties

  • Exact Mass: 184.1464
  • Monoisotopic Mass: 184.14633
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 3.5

Experimental Properties

  • Density: 0.95
  • Boiling Point: 220.6°Cat760mmHg
  • Flash Point: 87.2°C
  • Refractive Index: 1.453
  • PSA: 26.3

Cyclohexanecarboxylicacid, 2-methylpropyl ester Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Zirconocene chloride hydride Solvents: Diethyl ether
1.2 -
Reference
Selective dimerization of aldehydes to esters catalyzed by zirconocene and hafnocene complexes
Morita, Kenichi; et al, Organometallics, 1993, 12(9), 3748-52

Cyclohexanecarboxylicacid, 2-methylpropyl ester Raw materials

Cyclohexanecarboxylicacid, 2-methylpropyl ester Preparation Products

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